Cas no 1806596-54-2 (2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806596-54-2
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 4942626
• Update Time: 2025-10-28

2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C15H20O6/c1-3-20-12-7-5-10(6-8-13(16)21-4-2)9-11(12)14(17)15(18)19/h5,7,9,14,17H,3-4,6,8H2,1-2H3,(H,18,19)
• InChI Key： KZMMZYIDXBTIFK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(C(=O)O)O)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1

Additional information on 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid

Introduction to 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic Acid (CAS No. 1806596-54-2) in Modern Chemical and Pharmaceutical Research

2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806596-54-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by its ethoxy and oxopropyl substituents, represents a fascinating example of how structural modifications can influence the pharmacological profile of mandelic acid derivatives. The presence of multiple functional groups makes it a valuable scaffold for further chemical synthesis and drug development.

The structure of 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid features a central mandelic acid backbone, which is a well-known moiety in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of ethoxy groups at the 2-position and 3-ethoxy-3-oxopropyl group at the 5-position introduces additional layers of complexity, which can modulate the compound's solubility, bioavailability, and interactions with biological systems. These structural features make it an attractive candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and oxidative stress, areas where 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid has shown promise. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory diseases.

Moreover, the potential applications of 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid extend beyond anti-inflammatory therapy. Research has indicated that this compound may possess antioxidant properties, making it a candidate for treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. The ability of this compound to scavenge free radicals and protect against oxidative damage is attributed to its electron-rich structure, which allows it to participate in redox reactions effectively.

The synthesis of 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the ethoxy and oxopropyl groups efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the creation of complex molecular architectures.

From a pharmaceutical perspective, the pharmacokinetic properties of 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid are critical factors that determine its clinical efficacy. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo. The ethoxy groups are expected to enhance water solubility, while the mandelic acid moiety may facilitate cellular uptake. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

The role of computational chemistry in studying 2-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid cannot be overstated. Molecular modeling techniques have been used to predict binding affinities with potential target proteins and to understand the molecular interactions at a quantum mechanical level. These computational approaches complement experimental studies by providing insights into the compound's behavior before costly synthesis and testing processes.

In conclusion, 2-Ethoxy-5-(3-ethoxy-3-oxypropyl)mandelic acid (CAS No. 1806596–54–2) represents a promising area of research with significant potential in chemical synthesis and pharmaceutical development. Its unique structural features, coupled with preliminary evidence of biological activity, make it an intriguing candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing some of today's most challenging medical conditions.